Cas no 2173992-45-3 (6-Methyl-2,6-diazaspiro[3.4]octane; bis(trifluoroacetic acid))

• Product Name: 6-Methyl-2,6-diazaspiro[3.4]octane; bis(trifluoroacetic acid)
• CAS No: 2173992-45-3
• MF: C₁₁H₁₆F₆N₂O₄
• MW: 354.2462
• MDL: MFCD31620821
• CID: 5096040
• PubChem ID: 134129805
• Update Time: 2026-03-02

6-Methyl-2,6-diazaspiro[3.4]octane; bis(trifluoroacetic acid) Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2,6-diazaspiro[3.4]octane; bis(trifluoroacetic acid)
• AMY33768
• PB41948
• 6-Methyl-2,6-diazaspiro[3.4]octane diTFA
• P17627
• 6-Methyl-2,6-diazaspiro[3.4]octane bis(trifluoroacetate)
• 6-Methyl-2,6-diazaspiro[3.4]octane bis(trifluoroacetic acid)
• 6-Methyl-2,6-diazaspiro[3.4]octane bis(2,2,2-trifluoroacetate)
• 6-methyl-2,6-diazaspiro[3.4]octane;2,2,2-trifluoroacetic acid
• 6-Methyl-2,6-diazaspiro[3.4]octanebis(2,2,2-trifluoroacetate)
• AS-54204
• SY322037
• 2173992-45-3
• CS-0184042
• MFCD31620821
• AKOS037644682
• 6-Methyl-2,6-diazaspiro[3.4]octane bis(trifluoroacetic acid)
• 6-Methyl-2,6-diazaspiro[3.4]octane; bis(trifluoroacetic acid)

• MDL： MFCD31620821
• Inchi： 1S/C7H14N2.2C2HF3O2/c1-9-3-2-7(6-9)4-8-5-7;2*3-2(4,5)1(6)7/h8H,2-6H2,1H3;2*(H,6,7)
• InChI Key： WZUPAKCDYOZOTF-UHFFFAOYSA-N
• SMILES： FC(C(=O)O[H])(F)F.FC(C(=O)O[H])(F)F.N1([H])C([H])([H])C2(C([H])([H])N(C([H])([H])[H])C([H])([H])C2([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 354.10142597g/mol
• Monoisotopic Mass: 354.10142597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9